Cas no 927-18-4 (1,3-Propanediol,2-(octadecyloxy)-)

1,3-Propanediol,2-(octadecyloxy)- structure
927-18-4 structure
Product name:1,3-Propanediol,2-(octadecyloxy)-
CAS No:927-18-4
MF:C34H30O2
MW:470.6008
CID:808270
PubChem ID:101915

1,3-Propanediol,2-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(octadecyloxy)-
    • 2-(octadecyloxy)-1,3-Propanediol
    • 1,3-Propanediol, 2-(octadecyloxy)-
    • 2-octadecylglycerol
    • 927-18-4
    • 2-octadecoxypropane-1,3-diol
    • NS00039483
    • SCHEMBL2216579
    • DTXSID0061294
    • Glycerine 2-monostearyl ether
    • Inchi: InChI=1S/C21H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h21-23H,2-20H2,1H3
    • InChI Key: YGDQPIRPQXPCJT-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCOC(CO)CO

Computed Properties

  • Exact Mass: 344.329
  • Monoisotopic Mass: 344.329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2
  • XLogP3: 7.6

Experimental Properties

  • Density: 0.914
  • Boiling Point: 465.9 °C at 760 mmHg
  • Flash Point: 235.6 °C
  • Refractive Index: 1.464
  • PSA: 49.69000
  • LogP: 5.61770

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